Cas no 1179704-39-2 (4-(3-cyanophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(3-cyanophenyl)-2-fluorobenzoic acid
• CAS No: 1179704-39-2
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD12859212
• CID: 2615609
• PubChem ID: 53211106
• Update Time: 2025-11-01

4-(3-cyanophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyanophenyl)-2-fluorobenzoic acid
• 1179704-39-2
• 3'-Cyano-3-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 3'-Cyano-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• AKOS005820977
• DTXSID20681138
• MFCD12859212
• 4-(3-Cyanophenyl)-2-fluorobenzoic acid, 95%

• MDL： MFCD12859212
• Inchi： 1S/C14H8FNO2/c15-13-7-11(4-5-12(13)14(17)18)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key： FDRZWVHRXPIULS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 241.05390666Da
• Monoisotopic Mass: 241.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-(3-cyanophenyl)-2-fluorobenzoic acid

Introduction to 4-(3-cyanophenyl)-2-fluorobenzoic acid (CAS No. 1179704-39-2)

4-(3-cyanophenyl)-2-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1179704-39-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine substituent at the 2-position and a cyano group at the 3-position of the phenyl ring. Such structural motifs are often exploited in medicinal chemistry for their potential to modulate biological pathways, making 4-(3-cyanophenyl)-2-fluorobenzoic acid a promising candidate for further investigation.

The synthesis of 4-(3-cyanophenyl)-2-fluorobenzoic acid involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the fluorine atom at the 2-position is a critical step, as fluorine substitution can significantly influence the electronic properties and metabolic stability of the molecule. Similarly, the incorporation of a cyano group at the 3-position introduces a polar functional group that can enhance solubility and interact with biological targets. The precise regioselectivity in constructing this scaffold is essential to ensure the desired pharmacological properties are achieved.

In recent years, there has been a growing interest in developing novel compounds that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. 4-(3-cyanophenyl)-2-fluorobenzoic acid has been explored as a potential inhibitor in several therapeutic areas, particularly in oncology and neurology. Its molecular structure suggests that it may interact with targets such as kinases and transcription factors, which are often dysregulated in cancer cells. Preliminary in vitro studies have shown that derivatives of this compound can exhibit modest inhibitory effects on certain kinases, warranting further investigation into its mechanism of action.

The fluorine atom in 4-(3-cyanophenyl)-2-fluorobenzoic acid plays a crucial role in modulating its pharmacokinetic profile. Fluorinated aromatic compounds are known to possess enhanced metabolic stability, which can lead to prolonged half-life and improved bioavailability. This characteristic is particularly valuable in drug development, as it allows for more frequent dosing and potentially reduces the occurrence of side effects. Additionally, the cyano group can serve as a handle for further derivatization, enabling chemists to fine-tune the properties of the molecule to optimize its biological activity.

One of the most exciting aspects of 4-(3-cyanophenyl)-2-fluorobenzoic acid is its potential application in designing next-generation therapeutics. Researchers are increasingly leveraging computational methods such as molecular docking and quantum mechanics calculations to predict how this compound might interact with biological targets. These computational approaches have already provided valuable insights into the binding modes of 4-(3-cyanophenyl)-2-fluorobenzoic acid and have guided experimental efforts to improve its potency and selectivity.

The synthesis and characterization of 4-(3-cyanophenyl)-2-fluorobenzoic acid have also contributed to advancements in green chemistry principles. Modern synthetic strategies emphasize sustainability, efficiency, and minimal waste generation. The multi-step synthesis of this compound has been optimized to reduce hazardous byproducts and improve yield, aligning with the growing demand for environmentally responsible chemical processes. Such efforts not only enhance the practicality of producing 4-(3-cyanophenyl)-2-fluorobenzoic acid but also set a precedent for future drug development initiatives.

Another area where 4-(3-cyanophenyl)-2-fluorobenzoic acid shows promise is in combination therapy. Many diseases, particularly those related to cancer, often require treatment strategies that target multiple pathways simultaneously. The unique structural features of 4-(3-cyanophenyl)-2-fluorobenzoic acid make it an attractive candidate for combination regimens, where it could be paired with other agents to achieve synergistic effects. Preliminary data suggest that when used alongside certain conventional chemotherapeutic drugs, 4-(3-cyanophenyl)-2-fluorobenzoic acid may enhance treatment outcomes by inhibiting key downstream effectors of disease pathways.

The future direction of research on 4-(3-cyanophenyl)-2-fluorobenzoic acid will likely involve both preclinical and clinical studies to evaluate its safety and efficacy. Preclinical trials will focus on assessing its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies will provide critical data for determining whether this compound is suitable for human testing. If preclinical results are promising, clinical trials will be initiated to evaluate its effectiveness in treating specific diseases.

Advances in analytical techniques have also played a significant role in understanding 4-(3-cyanophenyl)-2-fluorobenzoic acid better. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its purity. These analytical methods not only aid in quality control during production but also provide detailed information about molecular interactions that can inform drug design.

The versatility of 4-(3-cyanophenlic)-fluoro-benzene-oic-acid CAS NO1179704-39-2) lies in its ability to be modified at various positions without losing its core pharmacological activity. This flexibility allows medicinal chemists to explore different chemical space rapidly, accelerating the discovery process. By systematically varying substituents such as halogens or heterocyclic groups attached to either ring system, researchers aim not only enhance potency but also improve selectivity toward desired targets while minimizing off-target effects

This approach aligns well with current trends toward personalized medicine where compounds must be tailored specifically toward individual patient profiles

Moreover, 4-(3-cyanophenyl)-2-fluorobenzoic acidCAS NO1179704-39-2has emerged as an important intermediatein synthesizing more complex moleculeswith potential therapeutic applications

The growing bodyof literature on benzenoid derivatives highlights their significance in medicinal chemistry research and underscores why investigators continue exploring novel analogues like this one

In conclusion, 4-(3-cyanophenyl)-2-fluorobenzoic acidCAS NO1179704-39-2represents an exciting advancement in pharmaceutical research with diverse applications across multiple therapeutic areas

The ongoing studies aimed at optimizing this compound’s pharmacological profile hold promise not only for improving existing treatments but also for discovering entirely new therapeutic strategies